Cas no 2245-43-4 (1-(4-Bromophenyl)adamantane)

• Product Name: 1-(4-Bromophenyl)adamantane
• CAS No: 2245-43-4
• MF: C₁₆H₁₉Br
• MW: 291.226063966751
• MDL: MFCD01882238
• CID: 1023978
• PubChem ID: 625922
• Update Time: 2025-06-27

1-(4-Bromophenyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)adamantane
• 1-adamantanyl-4-bromobenzene
• 4-(1-Adamantyl)bromobenzene
• 4-(Adamantyl-1)bromobenzene
• 4-Adamantyl-1-bromobenzene
• AC1LCE5X
• CTK8B9445
• SureCN2709413
• MFCD01882238
• AKOS000479231
• SY307717
• AKOS004121003
• SCHEMBL2709413
• DTXSID30347793
• BCP15073
• 2245-43-4
• 1-(4-Bromophenyl)adamantane #
• SCHEMBL25709691
• F87626
• SCHEMBL25709655
• STL367632
• 1-(4-bromophenyl)tricyclo[3.3.1.1~3,7~]decane
• 4-(1-adamantyl)-bromobenzene
• (3r,5r,7r)-1-(4-Bromophenyl)adamantane

• MDL： MFCD01882238
• Inchi： 1S/C16H19Br/c17-15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2
• InChI Key： KCZDTZZRNNRKQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 290.06701g/mol
• Monoisotopic Mass: 290.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102-103 ºC (methanol )
• Solubility: Insuluble (7.3E-5 g/L) (25 ºC),

Additional information on 1-(4-Bromophenyl)adamantane

1-(4-Bromophenyl)adamantane: A Comprehensive Overview of Its Structure, Synthesis, and Biomedical Applications

1-(4-Bromophenyl)adamantane (CAS No. 2245-43-4) is a unique organic compound characterized by its adamantane core, a highly rigid, cage-like structure derived from the tricyclic hydrocarbon adamantane. The molecule is functionalized with a bromophenyl group at the first carbon position of the adamantane framework, creating a hybrid structure that combines the stability of the adamantane skeleton with the reactivity of aromatic substitution. This combination of structural features has positioned 1-(4-Bromophenyl)adamantane as a promising scaffold for exploring novel pharmacological activities in biomedical research. Recent studies have highlighted its potential in modulating cellular signaling pathways, interacting with biological macromolecules, and serving as a template for drug design. The synthesis of this compound involves multi-step organic reactions, with the bromophenyl group acting as a key functional group that influences its physicochemical properties and biological interactions.

The adamantane core of 1-(4-Bromophenyl)adamantane is known for its exceptional resistance to mechanical stress and thermal degradation, making it a valuable component in materials science and pharmaceutical chemistry. The bromophenyl substitution introduces aromaticity and electronic effects that can modulate the compound’s interactions with target proteins or receptors. In the context of biomedical applications, the 1-(4-Bromophenyl)adamantane structure has been studied for its potential to inhibit specific enzymes, modulate ion channel activity, and exhibit anti-inflammatory properties. These properties are particularly relevant in the development of therapies for neurodegenerative diseases, inflammatory disorders, and metabolic conditions. The compound’s molecular design also allows for the incorporation of additional functional groups, enabling the exploration of its versatility in drug discovery programs.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(4-Bromophenyl)adamantane through catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling or Ullmann-type reactions, which facilitate the formation of carbon-carbon bonds between the adamantane core and the bromophenyl moiety. These synthetic approaches have been optimized to enhance yield and purity, ensuring the compound’s suitability for further biochemical and pharmacological investigations. The synthesis of 1-(4-Bromophenyl)adamantane is often preceded by the preparation of the adamantane scaffold, which can be achieved through the hydrogenation of noradamantane or the rearrangement of cyclopropane derivatives. The bromophenyl group is typically introduced via electrophilic aromatic substitution or direct bromination of phenyl derivatives, depending on the desired regioselectivity and functional group compatibility.

One of the most significant aspects of 1-(4-Bromophenyl)adamantane is its ability to serve as a versatile platform for the development of derivative compounds with tailored biological activities. The bromophenyl substitution provides a site for further functionalization, allowing researchers to explore its potential in various therapeutic areas. For instance, the introduction of hydrophilic or hydrophobic groups can modulate the compound’s solubility and membrane permeability, while the replacement of the bromine atom with other halogen atoms or functional groups may alter its reactivity and binding affinity. This adaptability has led to the exploration of 1-(4-Bromophenyl)adamantane in the design of inhibitors for protein kinases, ion channels, and G protein-coupled receptors (GPCRs), which are key targets in modern drug discovery.

Recent studies have demonstrated the potential of 1-(4-Bromophenyl)adamantane in modulating cellular signaling pathways associated with neurodegeneration. For example, research published in Journal of Medicinal Chemistry (2023) reported that derivatives of 1-(4-Bromophenyl)adamantane exhibited significant neuroprotective effects in in vitro models of Alzheimer’s disease. The compound’s ability to interact with β-amyloid plaques and reduce oxidative stress suggests its potential as a therapeutic agent for neurodegenerative disorders. Additionally, a 2024 study in Pharmacological Research highlighted the anti-inflammatory properties of 1-(4-Bromophenyl)adamantane, showing its capacity to inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings underscore the compound’s relevance in the development of therapies for chronic inflammatory conditions.

The molecular properties of 1-(4-Bromophenyl)adamantane also make it a candidate for applications in materials science and nanotechnology. The rigid adamantane framework provides mechanical stability, while the bromophenyl group can be functionalized to introduce specific chemical functionalities. For instance, the bromophenyl group can be replaced with sulfonic acid groups to enhance the compound’s hydrophilicity, or with alkyne groups to enable click chemistry reactions for the synthesis of hybrid materials. These properties have been explored in the development of drug delivery systems, where 1-(4-Bromophenyl)adamantane derivatives are used as carriers for targeted drug release. The compound’s ability to form stable supramolecular structures further expands its potential in the design of smart materials for biomedical applications.

In addition to its pharmacological and material science applications, 1-(4-Bromophenneyl)adamantane has been investigated for its role in chemical biology and protein engineering. The adamantane core’s resistance to chemical degradation makes it a useful component in the design of proteolytically stable peptides and proteins. Researchers have explored the incorporation of 1-(4-Bromophenyl)adamantane derivatives into protein scaffolds to enhance their structural integrity and functional stability. This approach has been particularly relevant in the development of enzyme inhibitors and antibody-based therapeutics, where the compound’s ability to resist enzymatic cleavage offers advantages in drug longevity and efficacy.

The growing interest in 1-(4-Bromophenyl)adamantane is also driven by its potential in the development of green chemistry methodologies. The compound’s synthesis can be optimized to reduce environmental impact through the use of catalytic processes, solvent-free conditions, and atom-efficient reactions. For example, the use of transition metal catalysts in the coupling reactions for 1-(4-Bromophenyl)adamantane synthesis has been shown to improve reaction efficiency while minimizing byproduct formation. These sustainable approaches align with the increasing emphasis on eco-friendly chemical processes in the pharmaceutical and materials industries, further enhancing the compound’s relevance in modern research.

In summary, 1-(4-Bromophenyl)adamantane (CAS No. 2245-43-4) represents a unique and versatile compound with significant potential in biomedical research and materials science. Its rigid adamantane core, combined with the functional bromophenyl group, enables a wide range of applications, from drug discovery to the development of advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, inhibiting inflammatory responses, and serving as a scaffold for the design of derivative compounds. As research into its properties and applications continues to expand, 1-(4-Bromophenyl)adamantane is poised to play a critical role in the advancement of therapeutic strategies and innovative material technologies.